6-Morpholinonicotinonitrile

• IUPAC Name: 6-morpholin-4-ylpyridine-3-carbonitrile
• InChI: InChI=1S/C10H11N3O/c11-7-9-1-2-10(12-8-9)13-3-5-14-6-4-13/h1-2,8H,3-6H2
• InChI Key: MWMUIALBOFAVDT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=C(C=C2)C#N
• Molecular Formula: C10H11N3O
• DSSTOX Substance ID: DTXSID50371777
• Molecular Weight: 189.21 g/mol
• Solubility: >28.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 259683-28-8

Description

6-Morpholinonicotinonitrile is a chemical compound with the molecular formula C10H11N3O. It has an average mass of 189.214 Da and a monoisotopic mass of 189.090210 Da.

Molecular Structure Analysis

6-Morpholinonicotinonitrile contains a total of 26 bonds, including 15 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 triple bond, 6 aromatic bonds, 2 six-membered rings, 1 tertiary amine (aromatic), 1 nitrile (aromatic), 1 ether (aliphatic), and 1 Pyridine.

Physical And Chemical Properties Analysis

6-Morpholinonicotinonitrile has a density of 1.2±0.1 g/cm3, a boiling point of 391.3±42.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.9 mmHg at 25°C. Its enthalpy of vaporization is 64.1±3.0 kJ/mol, and it has a flash point of 190.4±27.9 °C. The compound has a molar refractivity of 51.2±0.4 cm3, and its polar surface area is 49 Å2.

Scientific Research Applications

1. Chemical Synthesis and Structural Analysis

6-Morpholinonicotinonitrile is involved in the synthesis of various chemical compounds. For instance, it plays a role in the transformations of substituted oxazolo-[3,2-a]pyridines to 5,6-disubstituted indolizines. This process involves the treatment of specific nitriles, amides, and esters with certain bromides, followed by cyclization and recyclization with morpholine, leading to the formation of aminoindolizines (Rybakov & Babaev, 2014).

2. Role in Medicinal Chemistry

Morpholine, a key component of 6-Morpholinonicotinonitrile, finds extensive use in medicinal chemistry due to its structural significance in bioactive molecules. It is a common heterocycle used in a variety of drug compounds due to its beneficial physicochemical and biological properties. Morpholine derivatives have been found to possess a wide range of biological activities, including anticancer properties (Arshad et al., 2019). Additionally, novel synthetic methods for creating morpholine-based building blocks, like 3-oxa-6-azabicyclo[3.1.1]heptane, have been developed for research in medicinal chemistry (Walker, Eklov, & Bedore, 2012).

3. Computational Chemistry and Drug Discovery

Morpholine, including its derivatives, has been studied using computational chemistry techniques such as Density Functional Theory (DFT). This approach helps in understanding its chemical, biochemical, and physicochemical properties, contributing to new drug discovery. The study of morpholinium-based ionic liquids illustrates the biological activity potential of these compounds (Islam et al., 2019).

Safety and Hazards

The safety data sheet for 6-Morpholinonicotinonitrile indicates that it may be harmful if swallowed. It is recommended to handle with care and dispose of contents/container to hazardous waste disposal.